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Compound of Interest

Compound Name: (R)-1-(m-Tolyl)ethanol
CAS No.: 42070-91-7
Cat. No.: B2481363
Get Quote
. J

Hazard Identification and Risk Assessment

(R)-1-(m-Tolyl)ethanol is an aromatic alcohol that requires careful handling. Understanding its
specific hazard profile is the foundational step for implementing safe disposal procedures. The
primary risks are associated with its potential health effects upon exposure.

According to data aggregated from multiple chemical suppliers and databases, the compound
is classified with specific GHS (Globally Harmonized System) hazard statements.[1] While a
specific flash point is not consistently reported across all safety data sheets (SDS), similar
aromatic alcohols are classified as combustible liquids. Therefore, it is prudent to manage it as
a chemical waste with potential flammability hazards. Federal and local regulations classify
chemical wastes with a flashpoint below 60°C (140°F) as ignitable hazardous waste.[2][3]
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Hazard o GHS Hazard
o Description Source
Classification Statement
Acute Toxicity, Oral Harmful if swallowed. H302 PubChem|[1]
Skin Irritation Causes skin irritation. H315 PubChem[1]
o Causes serious eye
Eye Irritation o H319 PubChem|[1]
irritation.
o Classified as a N/A (Storage Class ) )
Combustibility o Sigma-Aldrich
combustible liquid. 10)

Pre-Disposal Safety Protocol: Establishing a Controlled
Environment

Before initiating any waste collection or disposal, the immediate work area must be secured to
mitigate risks. The causality here is simple: preventing accidental exposure or reaction is

paramount.

o Personal Protective Equipment (PPE): A baseline of chemically resistant nitrile gloves, safety
glasses or goggles, and a laboratory coat is mandatory.[4][5] This creates a direct barrier

against skin and eye contact.

o Ventilation: All handling of (R)-1-(m-Tolyl)ethanol, including pouring waste into collection
containers, should be performed inside a certified chemical fume hood.[4][6] This
engineering control is critical for minimizing the inhalation of any vapors or aerosols.

« Ignition Source Control: Although not classified as highly flammable, all potential ignition
sources—such as hot plates, open flames, and non-intrinsically safe electrical equipment—
must be removed from the immediate vicinity.[7][8] This preemptive measure guards against
the low but present risk of vapor ignition.

Disposal Workflow for (R)-1-(m-Tolyl)ethanol

The following diagram outlines the decision-making process for the proper management and
disposal of (R)-1-(m-Tolyl)ethanol waste.
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Waste Generation
((R)-1-(m-Tolyl)ethanol)

:

Step 1: Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Step 2: Work in a
Chemical Fume Hood

Step 3: Select a Designated
Hazardous Waste Container

Step 4: Carefully Transfer Waste
(Use Funnel, Avoid Splashes)

Step 5: Securely Seal & Label Container
(Contents, Date, Hazards)

Step 6: Move to Designated
Waste Accumulation Area

Step 7: Arrange for Pickup
(Contact EHS/Licensed Vendor)

[Disposal Complete)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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